2-methyl-4-(3-{[(3aS*,6aS*)-1-methylhexahydropyrrolo[3,4-b]pyrrol-5(1H)-yl]carbonyl}phenyl)-2-butanol

• IUPAC Name: [(3aS,6aS)-1-methyl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-5-yl]-[3-(3-hydroxy-3-methylbutyl)phenyl]methanone
• InChI: InChI=1S/C19H28N2O2/c1-19(2,23)9-7-14-5-4-6-15(11-14)18(22)21-12-16-8-10-20(3)17(16)13-21/h4-6,11,16-17,23H,7-10,12-13H2,1-3H3/t16-,17+/m0/s1
• InChI Key: KLYYINIKOHNHIV-DLBZAZTESA-N
• Canonical SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)N2CC3CCN(C3C2)C)O
• Isomeric SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)N2C[C@@H]3CCN([C@@H]3C2)C)O
• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol

Description

2-methyl-4-(3-{[(3aS*,6aS*)-1-methylhexahydropyrrolo[3,4-b]pyrrol-5(1H)-yl]carbonyl}phenyl)-2-butanol is a useful research compound. Its molecular formula is C19H28N2O2 and its molecular weight is 316.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 316.215078140 g/mol and the complexity rating of the compound is 437. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Vapor-Liquid Equilibrium and Viscosity Modeling

Research on N-methyl-2-pyrrolidone (NMP) mixtures, including with 2-butanol, demonstrates the importance of understanding solvent characteristics and interactions in scientific and industrial applications. The study by Pourabadeh et al. (2020) models the vapor-liquid equilibrium and viscosity of NMP mixtures, highlighting the complex interactions between solvents and their practical implications. This research emphasizes the need for accurate modeling in solvent selection and use, relevant to studying and applying complex organic compounds like 2-methyl-4-(3-{[(3aS*,6aS*)-1-methylhexahydropyrrolo[3,4-b]pyrrol-5(1H)-yl]carbonyl}phenyl)-2-butanol in various scientific fields (Pourabadeh, Sanjari Fard, & Salmani, 2020).

Synthetic Methodologies and Chemical Reactions

The development of synthetic methodologies for creating complex organic molecules is fundamental in research applications. Studies on the synthesis of bicyclic compounds through tandem ring-closing metathesis-radical cyclization and the gas-phase pyrolytic reaction of 3-phenoxy and 3-phenylsulfanyl-1-propanol derivatives offer insights into the techniques and processes that could be applied to synthesize and study compounds similar to this compound. These methodologies are crucial for advancing the synthesis of novel organic compounds with potential applications in various domains, including pharmaceuticals and materials science (Clive & Cheng, 2001), (Dib et al., 2008).

Molecular Engineering and Biofuel Production

The metabolic engineering of microorganisms for the production of isoprenoid-based C5 alcohols showcases the potential of biotechnological approaches to produce biofuels and industrial chemicals. Research by George et al. (2015) demonstrates the engineering of E. coli to produce 3-methyl-3-buten-1-ol, among other compounds, indicating the broader implications of molecular engineering for sustainable production methods. This research highlights the potential for applying similar engineering techniques to produce related compounds, furthering the development of renewable resources and bio-based chemicals (George et al., 2015).